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Compound of Interest

Compound Name: Oenanthotoxin

CAS No.: 20311-78-8

Cat. No.: B15725269

Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS

Oenanthotoxin is a highly potent C17 polyacetylene neurotoxin found in plants of the

Oenanthe genus, most notably Hemlock Water Dropwort (Oenanthe crocata)[1][2]. It acts as a

noncompetitive antagonist of the gamma-aminobutyric acid (GABA) receptor in the central

nervous system, leading to severe neurological effects such as convulsions and seizures[1][2].

Due to its extreme toxicity, with a reported LD50 of 0.58 mg/kg in mice, all handling and

disposal must be conducted with the utmost caution and adherence to stringent safety

protocols[2].

Currently, oenanthotoxin is not specifically listed as a P- or U-series hazardous waste by the

U.S. Environmental Protection Agency (EPA). However, given its acute toxicity, it is imperative

to manage it as an acutely hazardous waste, following guidelines analogous to those for P-

listed chemicals[1][3][4].

Quantitative Data Summary
Due to the limited availability of specific quantitative data for oenanthotoxin disposal, the

following table provides key toxicity and physical property information to inform risk assessment
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and handling procedures.

Property Value Citation(s)

Chemical Formula C₁₇H₂₂O₂ [5]

Molar Mass 258.36 g/mol [5]

Appearance
Prismatic or star-shaped

crystals
[6]

Solubility

Practically insoluble in water;

readily soluble in chloroform,

ethanol, methanol, ether, and

benzene.

[6]

Stability

Unstable; decomposes in the

presence of light and air to

form a brown, insoluble resin.

[6]

Toxicity (LD50)
0.58 mg/kg (mice,

intraperitoneal)
[2]

Mechanism of Action

Noncompetitive gamma-

aminobutyric acid (GABA)

antagonist in the central

nervous system.

[1][2]

Hazard Classification

Not officially listed.

Recommended to be handled

as an acutely toxic hazardous

waste (analogous to EPA P-

list).

[3][4]

Experimental Protocols: Oenanthotoxin Disposal
The following protocol outlines the mandatory step-by-step procedure for the safe disposal of

oenanthotoxin and all contaminated materials. This protocol is based on best practices for

handling acutely toxic chemicals.
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I. Personal Protective Equipment (PPE)
All personnel handling oenanthotoxin must wear the following minimum PPE:

Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if

contamination is suspected.

Eye Protection: ANSI Z87.1-compliant safety goggles or a face shield.

Lab Coat: A fully buttoned lab coat.

Respiratory Protection: A NIOSH-approved respirator may be necessary depending on the

form of the toxin and the procedure. Consult your institution's Environmental Health and

Safety (EHS) department.

II. Waste Collection and Segregation
Designated Waste Container:

Use a dedicated, leak-proof, and sealable hazardous waste container made of a

compatible material (e.g., glass or polyethylene).

The container must be clearly labeled with "Hazardous Waste," "Acutely Toxic," and

"Oenanthotoxin."

Do not exceed a container volume of one quart (approximately one liter) for collecting

oenanthotoxin waste, in line with guidelines for P-listed wastes[1][4].

Segregation:

Store the oenanthotoxin waste container separately from all other hazardous and non-

hazardous waste streams to prevent cross-contamination[3].

Types of Waste:

Pure Oenanthotoxin: Collect all unused or expired pure oenanthotoxin directly in the

designated waste container.
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Contaminated Materials: Any item that comes into contact with oenanthotoxin is

considered hazardous waste. This includes, but is not limited to:

Gloves, weighing boats, and disposable labware[1].

Paper towels and absorbent pads used for cleaning.

Contaminated PPE.

Empty Containers: Original containers of oenanthotoxin must be disposed of as

hazardous waste and should not be rinsed or reused[1][7].

III. Spill Management
In the event of a spill:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area. Restrict

access to the spill location.

Report: Notify your supervisor and your institution's EHS department immediately.

Decontamination (if trained):

Don appropriate PPE.

Cover the spill with an absorbent material.

Gently apply a decontaminating solution (e.g., a 10% bleach solution, followed by a rinse

with water) to the absorbent material, working from the outside in to prevent spreading[8]

[9]. Allow for sufficient contact time.

Collect all cleanup materials (absorbent pads, contaminated PPE) in the designated

hazardous waste container.

IV. Final Disposal
Storage: Store the sealed and labeled hazardous waste container in a designated and

secure satellite accumulation area.
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Professional Disposal: Arrange for the pickup and disposal of the oenanthotoxin waste

through your institution's EHS department or a licensed hazardous waste disposal

contractor[3]. Do not attempt to dispose of oenanthotoxin down the drain or in regular trash.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of oenanthotoxin.
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Start: Oenanthotoxin Waste Generation

Step 1: Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Pure Oenanthotoxin or
Expired Stock

Pure Chemical

Contaminated Materials
(Gloves, Labware, PPE)

Contaminated Items

Empty Original Container

Original Bottle

Step 3: Place in Labeled,
Sealable, <1 Quart

Hazardous Waste Container

Step 4: Segregate from
Other Waste Streams

Step 5: Store in Secure
Satellite Accumulation Area

Step 6: Contact EHS for Pickup
by Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Oenanthotoxin Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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